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Compound of Interest

Compound Name: CP-690550-d3

Cat. No.: B1153624

Executive Summary: The Precision-Safety Nexus

CP-690550-d3 (Tofacitinib-d3) is the isotopically labeled internal standard of Tofacitinib, a
potent Janus Kinase (JAK) inhibitor. While often handled in milligram quantities for LC-MS/MS
workflows, its safety profile mirrors the active pharmaceutical ingredient (API).

The Core Hazard: Tofacitinib is classified as Reprotoxic (Category 1B) and an immune system
suppressant. It poses a risk to fertility and the unborn child.[1][2] The Operational Reality: As a
deuterated standard, this material is high-value. Loss of material due to poor handling is a
financial risk; exposure to the material is a biological risk.

This guide treats CP-690550-d3 as a Potent Compound (OEB 4 equivalent), requiring strict
containment and specific PPE protocols that go beyond standard laboratory practices.

Hazard Profile & Risk Assessment

Before selecting PPE, we must define the enemy. The deuterated form (d3) retains the
biological activity of the parent compound.
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Hazard Class

Classification

Critical Implication for PPE

Reproductive Toxicity

Category 1B

Zero Skin Contact: The
compound can be absorbed.
Pregnant personnel should not

handle this material.

Acute Toxicity

Oral, Cat 4

Ingestion Risk: Hand-to-mouth

transfer is the primary vector.

STOT (Repeated)

Immune Suppression

Aerosol Control: Inhalation of
dust during weighing is the

highest risk event.

Solvent Vector

N/A

Permeation: Often dissolved in
DMSO or Methanol. These
solvents can carry the toxin

through standard gloves.

The PPE Stratification Matrix

Personal Protective Equipment is the last line of defense, but in potent compound handling, it
must be redundant. We stratify PPE based on the physical state of the material.

Tier 1: Solid State Handling (High Risk)

Activity: Weighing powder, reconstituting stock solutions, cleaning spills.
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Component Specification Scientific Rationale

Outer: 5-8 mil Nitrile
(Sacrificial).Inner: 4 mil Nitrile
(Barrier).Why: DMSO
) ) o (common solvent) permeates

Hand Protection Double Gloving (Nitrile) o ]
thin nitrile in <10 mins. The
inner glove provides the
necessary buffer time to doff

the outer glove upon contact.

Primary: Work must be done in
a Fume Hood. Secondary: If

Respiratory PAPR or N100 hood sash is raised >10
inches, N95 is insufficient. Use
N100 or PAPR.

Tyvek® or similar non-woven
material. Why: Standard lab
] coats open at the front,
Body Rear-Closing Gown ]
exposing the chest/lap to dust
accumulation during seated

weighing.

Indirect vented goggles. Why:

Prevent dust entry from the
Eye/Face Safety Goggles ] )

side, which safety glasses

allow.

Tier 2: Liquid State / Instrumental Analysis (Moderate
Risk)

Activity: Handling sealed HPLC vials, loading autosamplers, data processing.
¢ Gloves: Single Nitrile (4 mil). Change immediately if splashed.

e Body: Standard Laboratory Coat (Buttoned).
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o Eyes: Safety Glasses with Side Shields.[3]

Engineering Controls & Workflow Logic

PPE fails if the engineering controls are absent. The following diagram illustrates the Hierarchy
of Containment required for CP-690550-d3.

Hazard Source:

CP-690550-d3 Powder

Elimination/Substitution
(Not possible for specific analytical needs)

If unavoidable

Engineering Controls Primary Barrier Admin Controls
(Class Il BSC or Chem Fume Hood) (SOPs, Restricted Access, Training)

Protocol Enforcement

PPE (Last Resort)
(Double Gloves, Gown, Goggles)

Final Barrier

Researcher Safety

Click to download full resolution via product page

Figure 1: The Hierarchy of Controls for Potent Compounds. Note that PPE is the final barrier,
not the first.
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Operational Protocol: From Vial to Stock Solution

This protocol uses a Self-Validating System: at each step, a check is performed to ensure

containment before moving to the next.

Step 1: Preparation (The "Clean" Zone)

Validate Engineering: Check Fume Hood/BSC certification sticker (must be within 12
months). Verify face velocity (0.3 — 0.5 m/s).

Static Control: Place an ionizing bar or anti-static gun inside the hood.

o Why: CP-690550-d3 powder is static-prone.[1] Static charge causes powder to "jump,"
leading to invisible contamination and mass loss.

Prepare Solvent: Pre-measure the solvent (e.g., DMSO) before opening the compound vial.

Step 2: Weighing (The "Hot" Zone)

Don PPE: Put on double nitrile gloves and rear-closing gown.

Open Vial: Open the CP-690550-d3 vial only inside the hood.

Transfer: Use a disposable anti-static spatula.

o Technique: Do not tap the spatula on the balance boat. Use gravity.

Seal: Close the stock vial immediately after transfer.

Decon: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe inside the
hood before removing it.

Step 3: Solubilization & Storage

Add solvent to the stock vial. Vortex inside the hood.

Labeling: Mark the vial clearly: "TOFACITINIB-d3 (Potent) - [Conc] - [Date]".

Doffing: Remove outer gloves inside the hood and dispose of them as hazardous waste.
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Figure 2: Operational workflow ensuring containment at every transfer step.

Emergency Response & Disposal
Spills (Powder)[4]

Evacuate: Alert nearby personnel.

PPE Up: Wear N100/P100 respirator and double gloves.

Contain: Cover spill with a damp paper towel (do not dry sweep—this creates aerosols).

Clean: Wipe from the outside in. Place all waste in a sealed bag.
Spills (Liquid/Solvent)
o Absorb: Use absorbent pads compatible with the solvent (DMSO/Methanaol).

o Wash: Clean area with soap and water (Tofacitinib is moderately water-soluble) followed by a
solvent wipe.

Disposal[1][3][5][6][7][8][°]
o Waste Classification: Treat as Hazardous Pharmaceutical Waste.

e Segregation: Do not mix with general trash. Even trace amounts on weigh boats must go into
the solid hazardous waste stream.

e Rinsate: The first rinse of the empty vial should be collected as hazardous liquid waste.

References

o Occupational Safety and Health Administration (OSHA). (2016).[4] Controlling Occupational
Exposure to Hazardous Drugs.[5] Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1153624?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/11598m.pdf
https://cdn.caymanchem.com/cdn/msds/25046m.pdf
https://file.medchemexpress.com/batch_PDF/HY-40354/Tofacitinib-SDS-MedChemExpress.pdf
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.ehs.com/blogs/usp-800-osha-hazcom-understanding-your-requirements-for-handling-hazardous-drugs-in-the-healthcare-industry/
https://www.benchchem.com/product/b1153624#personal-protective-equipment-for-handling-cp-690550-d3
https://www.benchchem.com/product/b1153624#personal-protective-equipment-for-handling-cp-690550-d3
https://www.benchchem.com/product/b1153624#personal-protective-equipment-for-handling-cp-690550-d3
https://www.benchchem.com/product/b1153624#personal-protective-equipment-for-handling-cp-690550-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1153624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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